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A comparative analysis of Zinc Dialkyldithiophosphates (ZDDPs) and ashless antiwear (AW)

additives reveals distinct performance characteristics rooted in their unique chemical

mechanisms. While ZDPs have long been the industry standard due to their cost-effectiveness

and multifunctional nature, the push for more environmentally friendly lubricants has spurred

the development of ashless alternatives.[1][2] This guide provides a detailed comparison of

their performance, supported by experimental data, methodologies, and mechanistic diagrams.

Quantitative Performance Comparison
The relative performance of ZDDPs and ashless antiwear additives can be quantified through

various tribological tests. The following table summarizes key performance data from a study

evaluating a specific organic antiwear/friction modifier (OAW-FM), Naugalube 810, against a

ZDDP additive.
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Additive Composition Wear Scar Diameter (mm) Coefficient of Friction

5W-20 Oil (Baseline) 0.79 Not Reported

1.0% wt. ZDDP (0.1% wt. P) 0.48 Not Reported

1.0% wt. Naugalube 810

(OAW-FM)
0.49 Not Reported

0.5% wt. ZDDP + 0.5% wt.

Naugalube 810
0.37 Not Reported

Data sourced from a study evaluating Naugalube 810 using the Falex Four-Ball test (ASTM D

4172).[3]

The data indicates that while both ZDDP and the ashless additive significantly reduce wear

compared to the baseline oil, a synergistic effect is observed when they are used in

combination, resulting in the lowest wear scar diameter.[3] Other studies have also shown that

ashless dialkyldithiophosphates can offer comparable performance to ZDDPs in terms of wear

prevention, extreme pressure (EP) properties, and oxidation resistance when formulated with

an appropriate additive blend.[1]

Experimental Protocols
The evaluation of antiwear additives relies on standardized and well-defined experimental

protocols. A commonly utilized method is the Four-Ball Wear Test (ASTM D4172).

Four-Ball Wear Test (ASTM D4172)
Objective: To determine the wear preventive properties of a lubricant.

Apparatus: A four-ball wear tester, which consists of three steel balls held stationary in a cup

filled with the test lubricant, while a fourth steel ball is rotated against them under a specified

load, speed, and temperature.

Procedure:

Three stationary steel balls are clamped together and covered with the lubricant being

evaluated.
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A fourth steel ball is pressed with a load into the cavity formed by the three clamped balls.

The top ball is then rotated at a given speed for a specific duration and at a controlled

temperature.

After the test, the wear scars on the three lower balls are measured and averaged to

determine the wear scar diameter.

Typical Test Parameters (as cited in the study of Naugalube 810):

Test Method: Falex Four-Ball (ASTM D 4172)

Further specific parameters such as load, speed, temperature, and duration are crucial for

reproducibility but were not detailed in the provided search results.

Anti-Wear Mechanisms
The protective properties of ZDDPs and ashless antiwear additives stem from their ability to

form a sacrificial film on metal surfaces under boundary lubrication conditions.

ZDDP Anti-Wear Mechanism: ZDDPs function by thermally decomposing at elevated

temperatures and pressures experienced at asperity contacts. This decomposition leads to the

formation of a complex, glassy polyphosphate tribofilm on the metal surface. This film is

typically 50-150 nm thick and acts as a physical barrier, preventing direct metal-to-metal

contact and reducing wear. The formation of this film is a dynamic process of removal and

replenishment during engine operation.

Ashless Antiwear Additive Mechanism: Ashless antiwear additives, which are free of metallic

elements, also function by forming a protective surface film. These additives, often containing

phosphorus and/or sulfur, react chemically with the metal surface under high pressure and heat

to form compounds like metal phosphates or sulfides. This tribofilm, similar to that of ZDDPs,

provides a low-friction layer that minimizes wear. Some ashless additives are designed to be

environmentally friendly by not producing ash upon combustion.
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Caption: Anti-wear mechanisms of ZDDP and ashless additives.

Experimental Workflow for Anti-Wear Additive
Evaluation
The process of comparing anti-wear additives follows a structured experimental workflow to

ensure reliable and comparable results.
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Caption: Experimental workflow for evaluating anti-wear additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["performance comparison of ZDDPs with ashless
antiwear additives"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029522#performance-comparison-of-zddps-with-
ashless-antiwear-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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